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Compound of Interest

Compound Name: 3,4-Furandicarboxylic acid

Cat. No.: B1346625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety and handling

precautions for 3,4-Furandicarboxylic acid (CAS No: 3387-26-6). The information herein is

intended to equip laboratory personnel with the necessary knowledge to handle this compound

safely.

Hazard Identification and Classification
3,4-Furandicarboxylic acid is classified as an irritant. Based on the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS), it presents the following hazards:

Skin Irritation (Category 2): Causes skin irritation.[1]

Eye Irritation (Category 2A): Causes serious eye irritation.[1]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation:

May cause respiratory irritation.[1]

GHS Hazard Summary Table
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Physical and Chemical Properties
A summary of the known and predicted physical and chemical properties of 3,4-
Furandicarboxylic acid is presented below. This data is essential for understanding its

behavior under various laboratory conditions.

Physical and Chemical Data Table
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Property Value Source

Molecular Formula C₆H₄O₅ PubChem[1]

Molecular Weight 156.09 g/mol PubChem[1]

Appearance Solid (crystalline) Biosynth[2]

Melting Point 217-218 °C BOC Sciences[3]

Boiling Point (Predicted) 372.6 ± 27.0 °C BOC Sciences[3]

Density (Predicted) 1.604 ± 0.06 g/cm³ BOC Sciences[3]

Water Solubility (Estimated) 7795 mg/L @ 25 °C The Good Scents Company[4]

Flash Point (Estimated) 179.20 °C (354.00 °F) The Good Scents Company[4]

logP (o/w) (Estimated) 0.263 The Good Scents Company[4]

Toxicological Information
Currently, there is a lack of specific experimental toxicological data, such as LD50 (median

lethal dose) or LC50 (median lethal concentration), for 3,4-Furandicarboxylic acid in publicly

available literature. The hazard classification is based on data from at least one notification to

the ECHA C&L Inventory.[1] The primary health concerns are its irritant properties to the skin,

eyes, and respiratory system.

Experimental Protocols for Hazard Assessment
The following sections detail the standard methodologies for assessing the irritation potential of

a chemical substance like 3,4-Furandicarboxylic acid, as guided by the Organisation for

Economic Co-operation and Development (OECD) Test Guidelines.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test evaluates the potential of a substance to cause reversible (irritation) or irreversible

(corrosion) skin damage.
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Methodology:

Test System: The albino rabbit is the preferred species for this test.

Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal area of

the animal's trunk.

Application: A dose of 0.5 grams of the solid test substance is applied to a small area of skin

(approximately 6 cm²) and covered with a gauze patch. Untreated skin areas serve as a

control.

Exposure: The exposure period is 4 hours, after which the patch and any residual substance

are removed.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

60 minutes, and then at 24, 48, and 72 hours after patch removal.

Scoring: Dermal reactions are scored numerically. If the effects persist to the end of the 14-

day observation period, the substance is considered an irritant.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test is designed to determine the potential of a substance to produce irritation or corrosion

when applied to the eye.

Methodology:

Test System: Albino rabbits are the recommended test subjects.

Procedure: The test is typically performed initially on a single animal. A single dose of the

test substance (e.g., 0.1 mL for liquids or not more than 0.1 g for solids) is placed in the

conjunctival sac of one eye after gently pulling the lower eyelid away from the eyeball. The

other eye remains untreated and serves as a control.

Washout: The eyes are generally not washed out for at least 24 hours after application

unless immediate corrosive effects are noted.
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Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.

Observations are made for corneal opacity, iritis, and conjunctival redness and chemosis

(swelling).

Confirmation: If an irritant effect is observed, the test may be confirmed in a sequential

manner on additional animals. If a corrosive effect is seen in the first animal, no further

testing is performed.

Acute Inhalation Toxicity (Based on OECD Guideline 436
- Acute Toxic Class Method)
This method provides information on the health hazards likely to arise from short-term

exposure to an airborne substance.

Methodology:

Test System: The rat is the preferred species.

Exposure: A stepwise procedure is used, with each step involving a group of animals of a

single sex. The animals are exposed to the test substance as a dust or aerosol in an

inhalation chamber for a standard duration of 4 hours.

Concentration Levels: The starting concentration is selected from one of four fixed levels

corresponding to GHS categories 1-4. The outcome of one step (presence or absence of

mortality) determines the next step (testing at a higher or lower concentration).

Observation: Animals are observed for clinical signs of toxicity daily for at least 14 days.

Body weight is recorded at least weekly.

Endpoint: The primary endpoint is mortality, which allows for the classification of the

substance according to the GHS. A gross necropsy is performed on all animals at the end of

the observation period.

Safe Handling and Personal Protective Equipment
(PPE)
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Due to its irritant nature, strict adherence to safety protocols is mandatory when handling 3,4-
Furandicarboxylic acid.

Engineering Controls
All handling of the solid powder should be conducted in a properly functioning chemical fume

hood to minimize the risk of inhalation.

If weighing the powder, use a balance inside a fume hood or an exhausted balance

enclosure.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles are required. A face shield should be worn if there

is a risk of splashing.

Skin Protection: A lab coat, long pants, and closed-toe shoes must be worn.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile). Inspect gloves

before use and change them frequently, especially if contact with the substance occurs.
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Safe handling workflow for 3,4-Furandicarboxylic acid.
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First Aid Measures
After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention if respiratory irritation persists.

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If skin irritation occurs, get medical advice/attention.

After Eye Contact: Immediately rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek

immediate medical attention from an ophthalmologist.

After Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Seek medical attention if you feel unwell.

Spill and Emergency Procedures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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